Cas no 62094-88-6 (Cyclohexanone, 4-(1-hydroxyethyl)-3,3,5,5-tetramethyl-)

• Product Name: Cyclohexanone, 4-(1-hydroxyethyl)-3,3,5,5-tetramethyl-
• CAS No: 62094-88-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 458391
• PubChem ID: 71390031
• Update Time: 2025-04-19

Cyclohexanone, 4-(1-hydroxyethyl)-3,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(1-hydroxyethyl)-3,3,5,5-tetramethyl-
• 4-(1-hydroxyethyl)-3,3,5,5-tetramethylcyclohexan-1-one
• DTXSID00811971
• 62094-88-6

• Inchi： 1S/C12H22O2/c1-8(13)10-11(2,3)6-9(14)7-12(10,4)5/h8,10,13H,6-7H2,1-5H3
• InChI Key： HATDKLFKYQSPQR-UHFFFAOYSA-N
• SMILES： OC(C)C1C(C)(C)CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3